Cas no 924843-35-6 (4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate)

• Product Name: 4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate
• CAS No: 924843-35-6
• MF: C₁₃H₂₀ClN₃O₃S
• MW: 333.83420085907
• CID: 4719879
• Update Time: 2025-10-15

4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate

• Inchi： 1S/C13H14ClN3S.3H2O/c14-11-3-1-10(2-4-11)12-9-18-13(16-12)17-7-5-15-6-8-17;;;/h1-4,9,15H,5-8H2;3*1H2
• InChI Key： QSJVCFCHFIVYKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)N1CCNCC1.O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 265
• Topological Polar Surface Area: 59.4

Additional information on 4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate

4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate: A Comprehensive Overview

4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate, identified by the CAS registry number 924843-35-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of a piperazine ring and a chlorophenyl group introduces unique chemical properties, making it a valuable molecule for various applications.

The structure of 4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate consists of a thiazole core with substituents at positions 2 and 4. The piperazine group at position 2 contributes to the molecule's ability to form hydrogen bonds, enhancing its solubility and bioavailability. The chlorophenyl group at position 4 introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in chemical reactions. This combination of structural features makes the compound a promising candidate for drug design and material science applications.

Recent studies have highlighted the potential of thiazole derivatives, including 4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate, in the development of new pharmaceutical agents. For instance, research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to inhibit certain enzymes associated with cancer progression has drawn attention from oncologists and medicinal chemists.

In terms of synthesis, 4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate can be prepared through a variety of methods, including condensation reactions and cyclization processes. One common approach involves the reaction of 4-chlorophenylacetonitrile with piperazine derivatives under specific conditions to form the thiazole ring. The optimization of these synthetic routes has been a focus of recent research, with scientists aiming to improve yield, purity, and scalability for industrial applications.

The trihydrate form of this compound is particularly notable for its stability and ease of handling. The presence of three water molecules in the crystal lattice enhances its physical properties, making it suitable for use in pharmaceutical formulations. Moreover, the compound's solubility in water and organic solvents facilitates its application in drug delivery systems and analytical chemistry.

From an environmental perspective, 4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it exhibits low toxicity to aquatic organisms, suggesting that it could be safely used in agricultural or industrial settings without posing significant risks to ecosystems.

In conclusion, 4-(4-Chlorophenyl)-2-(piperazin-1-yl)thiazole trihydrate, CAS No. 924843-35-6, is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with its favorable physical and biological properties, positions it as a valuable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover new insights into its properties and functions, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.